Cas no 25887-39-2 (b-Alanine, N-(4-aminobutyl)-)

• Product Name: b-Alanine, N-(4-aminobutyl)-
• CAS No: 25887-39-2
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• CID: 262817
• PubChem ID: 161506
• Update Time: 2025-04-19

b-Alanine, N-(4-aminobutyl)- Chemical and Physical Properties

Names and Identifiers

• b-Alanine, N-(4-aminobutyl)-
• beta-alanine, N-(4-aminobutyl)-
• 3-(4-aminobutylamino)propanoic acid
• AKOS005216076
• N-(4-Aminobutyl)-3-aminopropionic acid
• SCHEMBL9766315
• DTXSID20180535
• 3-(4-aminobutylamino)propionic acid
• 25887-39-2
• 3-((4-aminobutyl)amino)propanoic acid
• N-(2-Carboxyethyl)putrescine
• Putreanine
• 3-[(4-AMINOBUTYL)AMINO]PROPANOIC ACID
• G70927

• Inchi： 1S/C7H16N2O2/c8-4-1-2-5-9-6-3-7(10)11/h9H,1-6,8H2,(H,10,11)
• InChI Key： BTSHXVLJDRJCMM-UHFFFAOYSA-N
• SMILES： OC(CCNCCCCN)=O

Computed Properties

• Exact Mass: 160.12128
• Monoisotopic Mass: 160.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.059
• Boiling Point: 316.2°C at 760 mmHg
• Flash Point: 145°C
• Refractive Index: 1.482
• PSA: 75.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives